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Compound of Interest

Compound Name: Thioridazine

CAS No.: 130-61-0; 50-52-2

Cat. No.: B15617058

Get Quote

This document provides crucial safety protocols and logistical procedures for the handling and

disposal of Thioridazine in a laboratory setting. The following guidelines are intended for

researchers, scientists, and drug development professionals to ensure a safe working

environment and proper management of this compound.

Hazard Identification and Personal Protective Equipment
(PPE)
Thioridazine and its salts are classified as hazardous substances. Thioridazine is harmful if

swallowed, can cause skin and eye irritation, and may lead to respiratory irritation.[1][2][3][4] It

is also very toxic to aquatic life with long-lasting effects.[1][3] Therefore, strict adherence to

PPE guidelines is mandatory.

The selection of appropriate PPE is contingent upon the nature of the work being performed.

The following table summarizes the recommended PPE for handling Thioridazine.
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Type of Protection Required Equipment Purpose Source

Eye/Face Protection

Safety glasses with

side-shields

(conforming to EN166

or NIOSH standards)

or a face shield.

To protect eyes and

face from dust,

splashes, and

airborne particles.

[4][5][6]

Hand Protection

Chemically resistant,

impervious gloves

(e.g., nitrile or other

synthetic non-latex

gloves).

To prevent skin

contact. Gloves

should be inspected

before use and

disposed of properly

after handling.

[2][4][6]

Body Protection

Laboratory coat or

other suitable

protective clothing.

For larger quantities,

work clothing may be

necessary.

To protect skin and

personal clothing from

contamination.

[2][6]

Respiratory Protection

A NIOSH-approved

respirator with a

particulate filter (e.g.,

EN 143) is required

when engineering

controls are

insufficient or when

there is a risk of

inhaling dust.

To prevent respiratory

tract irritation from

airborne particles.

[2][5][7]

Operational Plan for Handling Thioridazine
A systematic approach to handling Thioridazine from receipt to disposal is critical for

minimizing exposure and ensuring safety.

Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated

area.[7] Recommended storage temperature is between 2-8°C.[7]

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

Segregation: Store away from incompatible materials such as strong oxidizing agents.[2][3]

Handling and Use
Designated Area: Use a designated area for handling potent materials like Thioridazine.[2]

Engineering Controls: All handling procedures that may generate dust should be performed

in a well-ventilated area, preferably within a chemical fume hood or using local exhaust

ventilation to control airborne exposure.[5][6][7]

Hygiene Practices:

Avoid contact with skin and eyes.[4][7]

Avoid the formation and inhalation of dust.[1][7]

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[2][5]

Do not eat, drink, or smoke in areas where Thioridazine is handled.[5]

Remove contaminated clothing and PPE before entering eating areas.[5]

Spill Response Protocol
In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate non-essential personnel from the affected area.

Ventilate: Ensure the area is well-ventilated.
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Personal Protection: Do not handle a spill without the appropriate PPE, including respiratory

protection, gloves, eye protection, and protective clothing.[2]

Containment & Cleanup:

Avoid generating dust during cleanup.[2]

Carefully sweep or vacuum up the spilled solid material.[2]

Collect the spillage in a suitable, labeled container for disposal.[2]

Decontamination: Clean the spill site with a suitable detergent or solvent and wash the area

thoroughly.
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Caption: Workflow for a safe and effective response to a Thioridazine spill.
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Disposal Plan
Proper disposal of Thioridazine waste is essential to prevent environmental contamination and

ensure regulatory compliance. Thioridazine is very toxic to aquatic life.[1]

Laboratory Waste
Collection: All waste materials contaminated with Thioridazine, including excess chemical,

contaminated PPE, and spill cleanup materials, should be collected in a designated, sealed,

and clearly labeled hazardous waste container.

Disposal Route: The waste must be disposed of through an approved hazardous waste

disposal plant or a licensed medical waste contractor.[3][5][8] Industrial combustion is a cited

method of disposal.[5]

Prohibited Disposal: Do not dispose of Thioridazine waste by flushing it down the drain or

mixing it with general laboratory trash.

Unused or Expired Product
Preferred Method: The preferred method of disposal is to return the unused or expired

pharmaceutical to the manufacturer.[8]

Take-Back Programs: Alternatively, utilize drug take-back programs available in your area.[9]

[10][11]

Trash Disposal (if no other option is available):

Remove the Thioridazine from its original container.

Mix it with an undesirable substance such as used coffee grounds or cat litter to deter

misuse.[9][12] Do not crush tablets or capsules.[9]

Place the mixture in a sealed container, such as a plastic bag, to prevent leakage.[12]

Dispose of the sealed container in the household trash.[12]
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Scratch out all personal information from the original prescription bottle to protect privacy

before recycling or discarding it.[12]

Personal Protective Equipment (PPE) Selection
Logic
The level of PPE required directly corresponds to the potential for exposure during a given

task. The following diagram illustrates the decision-making process for selecting the

appropriate protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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